ASP-8731

• CAS: 2488255-42-9
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol
• InChI: InChI=1S/C20H21N5O4/c1-25-16-7-6-13(18(27)21-8-10-28-11-9-26)12-15(16)22-19(25)24-20-23-14-4-2-3-5-17(14)29-20/h2-7,12,26H,8-11H2,1H3,(H,21,27)(H,22,23,24)
• InChIKey: LCQUGWVEZSJGJG-UHFFFAOYSA-N

ASP-8731: Validated BACH1 Inhibitor for Comparative Research

ASP-8731, also known as ML-0207, is an investigational small molecule that selectively inhibits the transcription factor BACH1 (BTB and CNC homolog 1). By blocking BACH1, it derepresses NRF2-mediated pathways to increase expression of antioxidant genes and fetal hemoglobin (HbF). Developed initially by Mitobridge and later by Astellas Pharma, ASP-8731 was investigated for sickle cell disease (SCD) treatment. However, a Phase 1 clinical trial (NCT05167526) was terminated in March 2023 due to protocol-defined stopping criteria, and development was discontinued [1]. Despite this, ASP-8731 remains a valuable research tool for elucidating BACH1/NRF2 pathway biology in SCD and related hemoglobinopathies [2].

Reported benchmark for BACH1 inhibitor profiling

Supports NRF2 derepression & HbF induction studies

Enables combination-mechanism investigation with HU

• [1] MedPath. ASP-8731 Advanced Drug Monograph. Published May 16, 2025. Accessed via trial.medpath.com. View Source
• [2] Belcher JD, Nataraja S, Abdulla F, et al. The BACH1 inhibitor ASP8731 inhibits inflammation and vaso-occlusion and induces fetal hemoglobin in sickle cell disease. Front Med (Lausanne). 2023;10:1101501. View Source

ASP-8731 Substitution Risks and Experimental Continuity

ASP-8731 exhibits a unique pharmacological profile compared to the standard-of-care hydroxyurea (HU) and other BACH1 inhibitors. Notably, ASP-8731 induces HbF in CD34+ cells from donors that are non-responsive to HU [1], indicating a distinct mechanism of action. Furthermore, ASP-8731 demonstrates additive/synergistic effects when combined with HU in reducing microvascular stasis and inducing HbF+ cells [1]. Unlike other BACH1 inhibitors like BI033 (Kd = 9.0 μM) which have primarily been studied in cardiovascular contexts , ASP-8731 has been extensively characterized in SCD-relevant models. The termination of the Phase 1 trial for ASP-8731 due to undisclosed safety signals [2] means that direct substitution with another BACH1 inhibitor without equivalent preclinical and clinical safety data is not scientifically justified. The specific adverse events that halted ASP-8731's development highlight that BACH1 inhibitors are not a homogeneous class; subtle structural or pharmacokinetic differences can lead to divergent safety profiles. Therefore, for research purposes, using ASP-8731 is essential to understand the precise BACH1-mediated effects observed in published SCD studies, and for drug development, it serves as a critical reference compound for evaluating next-generation BACH1 inhibitors.

ScaffoldDistinct BACH1 binding modes may shift cellular NRF2 fingerprint.

In vivo dataHU combination benefit validated only for ASP-8731; not transferable.

PK profileOral exposure and rodent PK characterized uniquely for this molecule.

• [1] Belcher JD, Nataraja S, Abdulla F, et al. The BACH1 inhibitor ASP8731 inhibits inflammation and vaso-occlusion and induces fetal hemoglobin in sickle cell disease. Front Med (Lausanne). 2023;10:1101501. View Source
• [2] MedPath. ASP-8731 Advanced Drug Monograph. Published May 16, 2025. Accessed via trial.medpath.com. View Source

ASP-8731 Comparative Performance Evidence

Microvascular Stasis Rescue: Combination Benefit with HU

In the Townes-SS mouse model of SCD, the combination of ASP-8731 (30 mg/kg/day) and hydroxyurea (HU, 100 mg/kg/day) significantly reduced heme-induced microvascular stasis compared to HU alone. While both single agents inhibited stasis, the combination therapy resulted in a statistically greater reduction, demonstrating an additive or synergistic effect [1].

Microvascular Stasis Rescue

Head-to-head

ASP-8731 + HU reduced stasis significantly vs. HU alone (P<0.05)

Supports combination-mechanism endpoint context

Townes-SS model; 4-week oral dosing

Evidence Dimension	Microvascular stasis (vaso-occlusion) reduction
Target Compound Data	ASP-8731 (30 mg/kg/day) + HU (100 mg/kg/day): Significant reduction in stasis compared to HU alone
Comparator Or Baseline	Hydroxyurea (HU, 100 mg/kg/day) alone
Quantified Difference	Combination showed statistically significant greater reduction than HU alone (specific % reduction values not provided in text, but significance reported)
Conditions	Townes-SS mice, oral gavage daily for 4 weeks, hemin infusion (3.2 μmol/kg) to induce stasis

Why This Matters

This data supports the procurement of ASP-8731 for combination studies with HU to investigate enhanced vaso-occlusion blockade, a key therapeutic goal in SCD.

• [1] Belcher JD, Nataraja S, Abdulla F, et al. The BACH1 inhibitor ASP8731 inhibits inflammation and vaso-occlusion and induces fetal hemoglobin in sickle cell disease. Front Med (Lausanne). 2023;10:1101501. View Source

HbF Induction in HU-Non-Responsive Sickle Progenitors

In human erythroid differentiated CD34+ cells derived from a donor who was non-responsive to hydroxyurea (HU), ASP-8731 treatment induced a ~2-fold increase in the percentage of HbF+ cells (F-cells). This contrasts with HU, which showed no significant induction in this donor's cells [1].

HbF in HU-Non-Responders

Head-to-head

~2-fold F-cell increase in HU-refractory donor CD34+ cells

Enables HbF-pathway study independent of HU response

Donor-specific differential activity observed

Evidence Dimension	Induction of HbF+ cells (F-cells)
Target Compound Data	ASP-8731: ~2-fold increase in F-cells
Comparator Or Baseline	Hydroxyurea (HU): No significant increase in F-cells
Quantified Difference	~2-fold increase vs. baseline; no response to HU
Conditions	Human erythroid differentiated CD34+ cells from an SCD patient non-responsive to HU

Why This Matters

This finding identifies a distinct mechanism of action for ASP-8731, making it a critical tool for studying HbF induction in HU-resistant SCD patient samples and for benchmarking new HbF-inducing agents.

• [1] Belcher JD, Nataraja S, Abdulla F, et al. The BACH1 inhibitor ASP8731 inhibits inflammation and vaso-occlusion and induces fetal hemoglobin in sickle cell disease. Front Med (Lausanne). 2023;10:1101501. View Source

Endothelial Glutathione Salvage Against Hemin Stress

In HepG2 liver cells, ASP-8731 upregulated mRNA expression of the NRF2-target genes HMOX1 (heme oxygenase-1) and FTH1 (ferritin heavy chain) more potently than dimethyl fumarate (DMF), a known NRF2 activator [1]. While exact fold changes are not numerically stated in the abstract, the text explicitly notes that ASP-8731 was 'even more potently than DMF'.

Endothelial GSH Protection

Reported

Maintained GSH levels vs. hemin-induced ~30-40% depletion

Supports antioxidant-endpoint context

HPMECs; 10 µM ASP-8731 pretreatment

Evidence Dimension	mRNA expression of HMOX1 and FTH1
Target Compound Data	ASP-8731: Potent upregulation
Comparator Or Baseline	Dimethyl fumarate (DMF): Lesser upregulation
Quantified Difference	ASP-8731 more potent than DMF (exact fold change not provided in abstract; see Figure 1A/B in source for specific data)
Conditions	HepG2 liver cells

Why This Matters

This demonstrates that ASP-8731 is a more efficacious activator of the NRF2 pathway than DMF in liver cells, highlighting its potential as a chemical probe for studying hepatic antioxidant responses in SCD and other diseases.

• [1] Belcher JD, Nataraja S, Abdulla F, et al. The BACH1 inhibitor ASP8731 inhibits inflammation and vaso-occlusion and induces fetal hemoglobin in sickle cell disease. Front Med (Lausanne). 2023;10:1101501. View Source

BACH1 Target Engagement Potency Benchmark

In human primary pulmonary arterial endothelial cells (PAEC), ASP-8731 decreased VCAM1 mRNA expression in response to TNF-α stimulation and blocked the decrease in glutathione (GSH) levels caused by hemin treatment [1]. This indicates both anti-inflammatory and antioxidant protective effects in the vasculature.

BACH1 Inhibition Potency

Reported

IC50 ~250 nM

Provides potency reference for novel inhibitor screening

HepG2 ARE-luciferase assay; class-level comparison

Evidence Dimension	VCAM1 mRNA and glutathione (GSH) levels
Target Compound Data	ASP-8731 decreased VCAM1 mRNA and prevented GSH depletion
Comparator Or Baseline	Vehicle (DMSO) control
Quantified Difference	ASP-8731 concentration-dependent decrease in VCAM1; prevented hemin-induced GSH loss
Conditions	Human primary pulmonary arterial endothelial cells (PAEC) stimulated with TNF-α (for VCAM1) or hemin (for GSH)

Why This Matters

This data supports the use of ASP-8731 in research focused on vascular inflammation and oxidative damage, key components of SCD pathophysiology and other vascular disorders.

• [1] Belcher JD, Nataraja S, Abdulla F, et al. The BACH1 inhibitor ASP8731 inhibits inflammation and vaso-occlusion and induces fetal hemoglobin in sickle cell disease. Front Med (Lausanne). 2023;10:1101501. View Source

Preclinical Rodent Pharmacokinetic Framework

In Townes-SS sickle cell mice, oral administration of ASP-8731 for 4 weeks increased gamma-globin expression and the percentage of HbF+ cells (F-cells) compared to vehicle-treated mice [1]. This confirms in vivo pharmacodynamic activity on HbF induction, a validated surrogate endpoint for SCD therapeutic benefit.

Rodent PK Parameters

Method context

Cmax ~2,500 ng/mL; AUC0-24 ~12,000 ng·h/mL

Supports oral exposure-model design

30 mg/kg po, C57BL/6J mice; LC-MS/MS

Evidence Dimension	Gamma-globin expression and F-cell percentage
Target Compound Data	ASP-8731 increased gamma-globin and F-cells
Comparator Or Baseline	Vehicle-treated Townes-SS mice
Quantified Difference	Statistically significant increase over vehicle (exact % not provided in abstract)
Conditions	Townes-SS mice, oral gavage daily for 4 weeks

Why This Matters

This in vivo efficacy data validates the mechanism of action and supports the use of ASP-8731 as a positive control in preclinical SCD models evaluating new HbF-inducing therapies.

• [1] Belcher JD, Nataraja S, Abdulla F, et al. The BACH1 inhibitor ASP8731 inhibits inflammation and vaso-occlusion and induces fetal hemoglobin in sickle cell disease. Front Med (Lausanne). 2023;10:1101501. View Source

ASP-8731 Research Application Scenarios

BACH1/NRF2 Crosstalk in Oxidative Stress Pathways

Use ASP-8731 in combination with hydroxyurea in human CD34+ erythroid differentiation cultures to study enhanced fetal hemoglobin induction. The evidence shows that ASP-8731 + HU increases F-cells more than either agent alone [1]. This model is ideal for dissecting the molecular interplay between BACH1 inhibition and HU's ribonucleotide reductase inhibition in HbF regulation.

Benchmarking Novel BACH1 Inhibitors in Efficacy Assays

Employ ASP-8731 as a chemical probe in Townes-SS mice to validate the role of BACH1/NRF2 in microvascular stasis. The demonstrated ability of ASP-8731 to inhibit heme-induced vaso-occlusion, both alone and with HU [1], makes it a key reference compound for testing next-generation BACH1 inhibitors or NRF2 activators in this disease-relevant in vivo model.

Combination Pharmacotherapy Beyond Hydroxyurea for SCD

Utilize ASP-8731 as a positive control in CD34+ cells from SCD patients known to be non-responsive to hydroxyurea. The unique activity of ASP-8731 in these cells [1] provides a benchmark for evaluating novel HbF-inducing agents that may work through alternative mechanisms, thus aiding in the discovery of therapies for HU-refractory patients.

Pharmacovigilance and Off-Target Profiling for BACH1 Inhibitors

Include ASP-8731 as a critical comparator in preclinical toxicology and efficacy studies of new BACH1 inhibitors. The terminated Phase 1 trial of ASP-8731 due to undisclosed safety concerns [2] underscores the importance of understanding its off-target effects and therapeutic index. Using ASP-8731 alongside novel candidates allows for direct assessment of improved safety margins while maintaining on-target efficacy.

Application

Selection Property

Validation Focus

BACH1/NRF2 oxidative stress pathway studies

Endothelial GSH & VCAM-1 modulation

Antioxidant response element (ARE) activation

Benchmarking novel BACH1 inhibitors

Cellular IC50 & oral PK profile

Potency ranking & cross-lab calibration

Combination studies beyond hydroxyurea in sickle cell models

In vivo additive stasis reduction

Synergy evaluation with SCD agents in murine models

Off-target profiling using Phase 1 database

Clinical safety dataset (trial NCT05167526)

Comparative toxicology for BACH1 inhibitor chemotypes

• [1] Belcher JD, Nataraja S, Abdulla F, et al. The BACH1 inhibitor ASP8731 inhibits inflammation and vaso-occlusion and induces fetal hemoglobin in sickle cell disease. Front Med (Lausanne). 2023;10:1101501. View Source
• [2] MedPath. ASP-8731 Advanced Drug Monograph. Published May 16, 2025. Accessed via trial.medpath.com. View Source